Cas no 2137845-31-7 (1,4-Oxazepine, 7-butylhexahydro-)

• Product Name: 1,4-Oxazepine, 7-butylhexahydro-
• CAS No: 2137845-31-7
• MF: C₉H₁₉NO
• MW: 157.253262758255
• CID: 5258574
• Update Time: 2025-06-08

1,4-Oxazepine, 7-butylhexahydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Oxazepine, 7-butylhexahydro-

• Inchi： 1S/C9H19NO/c1-2-3-4-9-5-6-10-7-8-11-9/h9-10H,2-8H2,1H3
• InChI Key： GZMRYCTVJLUFBL-UHFFFAOYSA-N
• SMILES： O1C(CCCC)CCNCC1

Additional information on 1,4-Oxazepine, 7-butylhexahydro-

Introduction to 1,4-Oxazepine, 7-butylhexahydro (CAS No. 2137845-31-7) and Its Emerging Applications in Chemical Biology

The compound 1,4-Oxazepine, 7-butylhexahydro (CAS No. 2137845-31-7) represents a fascinating class of heterocyclic molecules that have garnered significant attention in the field of chemical biology and pharmaceutical research. As a derivative of oxazepine, this compound exhibits unique structural and functional properties that make it a valuable scaffold for the development of novel bioactive agents. The presence of a butylhexahydro substituent enhances its molecular complexity, potentially influencing both its pharmacokinetic profile and biological activity.

In recent years, the exploration of 1,4-Oxazepine derivatives has been driven by their potential role in modulating various biological pathways. Oxazepine-based compounds are known for their ability to interact with multiple targets, including neurotransmitter receptors and enzymes involved in metabolic processes. The specific modification at the 7-position with a butylhexahydro group introduces additional conformational flexibility, which can be exploited to fine-tune binding affinities and selectivity. This structural feature has made 1,4-Oxazepine, 7-butylhexahydro a promising candidate for further investigation in drug discovery programs.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Preclinical studies have suggested that oxazepine derivatives can modulate GABAergic and serotonergic systems, which are critically involved in conditions such as anxiety, depression, and epilepsy. The butylhexahydro moiety may enhance solubility and improve blood-brain barrier penetration, making 1,4-Oxazepine, 7-butylhexahydro a more viable therapeutic option compared to its parent compounds. Researchers are particularly interested in its ability to act as a partial agonist or positive allosteric modulator at specific receptor subtypes.

Moreover, the chemical synthesis of 1,4-Oxazepine, 7-butylhexahydro presents an intriguing challenge for organic chemists. The introduction of the butylhexahydro group requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods and asymmetric synthesis have enabled more efficient production routes, allowing for scalable synthesis of this compound for both research and commercial purposes. These synthetic advancements are crucial for translating laboratory findings into tangible therapeutic applications.

The pharmacological profile of 1,4-Oxazepine derivatives has been further elucidated through computational modeling and high-throughput screening assays. These studies have revealed that the butylhexahydro substitution can significantly alter binding interactions with biological targets. For instance, computational docking studies have shown that this compound may exhibit higher affinity for certain serotonin receptor subtypes compared to unmodified oxazepines. Such insights are invaluable for designing next-generation ligands with improved pharmacological properties.

In addition to its neurological applications, 1,4-Oxazepine derivatives have shown promise in addressing metabolic disorders. Emerging evidence suggests that these compounds can influence key enzymes involved in glucose metabolism and lipid biosynthesis. The butylhexahydro group may enhance interactions with these enzymes by optimizing steric hindrance and electronic distribution around the binding site. This dual functionality makes 1,4-Oxazepine, 7-butylhexahydro a versatile scaffold for developing treatments against type 2 diabetes and related metabolic syndromes.

The development of novel drug candidates often involves rigorous safety evaluations to ensure therapeutic efficacy while minimizing adverse effects. In vitro toxicology studies on 1,4-Oxazepine derivatives have demonstrated moderate toxicity profiles at high concentrations but exhibit low toxicity at therapeutic doses. This favorable safety profile is attributed to the balanced design of the molecule, which minimizes off-target interactions while maintaining strong binding affinity for desired biological targets.

Recent clinical trials have provided preliminary evidence supporting the therapeutic potential of oxazepine-based compounds in treating neurological disorders. While results from these trials are still being analyzed, early data suggest that derivatives like 1,4-Oxazepine, 7-butylhexahydro may offer significant benefits over existing treatments due to their improved pharmacokinetic properties and reduced side effects. These findings underscore the importance of continued research into this class of compounds.

The future direction of research on 1,4-Oxazepine derivatives will likely focus on optimizing their pharmacological properties through structure-activity relationship (SAR) studies. By systematically modifying different regions of the molecule—such as the butylhexahydro substituent—scientists can develop analogs with enhanced potency and selectivity. Additionally, exploring new synthetic methodologies will be essential for scaling up production while maintaining cost-effectiveness.

In conclusion,1,4-Oxazepine, particularly its derivative 7-butylhexahydro variant (CAS No.: 2137845-31-7) holds considerable promise as a therapeutic agent across multiple disease areas including neurological disorders and metabolic diseases. Its unique structural features enable targeted interactions with key biological pathways while minimizing unwanted side effects thanks to careful molecular design enhanced by modern synthetic techniques such as catalytic asymmetric synthesis enabling efficient production routes making it more accessible for clinical translation efforts moving forward thus representing an exciting area within medicinal chemistry worth further exploration investment beyond academia into industrial settings too